N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-(thiophen-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-(thiophen-3-yl)acetamide, also known as DT-010, is a compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. DT-010 has been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects.
Scientific Research Applications
Anticancer Activity
The synthesis and evaluation of new derivatives bearing heterocyclic ring systems, including the thiazole moiety, have shown promising anticancer activities. For instance, compounds derived from the pharmacophoric group of 2-(4-aminophenyl)benzothiazole structure exhibited considerable anticancer activity against a variety of cancer cell lines. These findings highlight the potential of such compounds in cancer therapy, with specific derivatives showing significant efficacy (L. Yurttaş, Funda Tay, Ş. Demirayak, 2015).
Antimicrobial Effects
The antimicrobial activities of thiazole-based compounds have been extensively studied. Novel thiazole derivatives synthesized for antimicrobial purposes showed considerable effects against various microbial strains, including Gram-positive and Gram-negative bacteria, as well as fungi. This broad spectrum of activity suggests the potential of these compounds in developing new antimicrobial agents (M. Y. Cankilic, L. Yurttaş, 2017).
Material Science Applications
In the realm of materials science, thiazole-containing compounds have been explored for their optoelectronic properties. For example, thiazole-based polythiophenes have been synthesized and their conducting properties investigated, revealing potential applications in electronic devices due to their optical band gaps and satisfactory switching times (P. Camurlu, N. Guven, 2015).
Synthesis and Characterization
The synthesis and characterization of novel compounds containing the thiazole moiety have been a significant area of research, focusing on developing methodologies for creating compounds with potential biological activities. These studies have led to the identification of compounds with potent antibacterial and antifungal activities, showcasing the versatility of thiazole derivatives in pharmaceutical research (G. Saravanan, V. Alagarsamy, T. G. V. Pavitra, G. Kumar, Y. Savithri, L. Naresh, P. Avinash, 2010).
Safety and Hazards
properties
IUPAC Name |
N-[2-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]-2-thiophen-3-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3OS2/c21-16(9-12-5-7-22-11-12)18-14-4-2-1-3-13(14)15-10-20-6-8-23-17(20)19-15/h1-5,7,10-11H,6,8-9H2,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBPSXVTUFJQWSO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC2=NC(=CN21)C3=CC=CC=C3NC(=O)CC4=CSC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.